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Compound of Interest

Compound Name: Angexostat

Cat. No.: B15611828 Get Quote

This guide provides essential safety and logistical information for the proper disposal and

handling of Angexostat, identified as Nω-hydroxy-L-arginine acetate. The following procedures

are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Hazard Identification and Safety Data
Angexostat (Nω-hydroxy-L-arginine acetate) is classified as a hazardous substance. Below is

a summary of its hazard information.

Hazard Classification GHS Code Description

Acute toxicity, oral Category 4 H302: Harmful if swallowed[1]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[1]

Serious eye damage/eye

irritation      
Category 2A

H319: Causes serious eye

irritation[1]

Specific target organ toxicity Category 3
H335: May cause respiratory

irritation[1]

Personal Protective Equipment (PPE) and Handling
To ensure safety when handling Angexostat, the following personal protective equipment

should be worn.
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Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or if

handling large quantities.

Step-by-Step Disposal Procedures
Proper disposal of Angexostat and its containers is crucial to prevent environmental

contamination and ensure workplace safety. Follow these steps for compliant disposal:

Waste Identification and Collection:

Collect waste Angexostat and any contaminated materials (e.g., pipette tips, gloves,

absorbent pads) in a designated, properly labeled hazardous waste container.

Ensure the waste container is made of a compatible material and is kept securely closed

when not in use.

Labeling:

Clearly label the hazardous waste container with "Hazardous Waste" and the chemical

name: "Waste Nω-hydroxy-L-arginine acetate".

Indicate the associated hazards (e.g., "Harmful," "Irritant").

Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials.

Follow all institutional and local regulations for hazardous waste storage.

Disposal of Empty Containers:
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Thoroughly rinse empty Angexostat containers with a suitable solvent (e.g., water) three

times.

Collect the rinsate as hazardous waste and add it to your designated waste container.

After triple-rinsing, deface or remove the original label from the container.

Dispose of the clean, empty container in accordance with your institution's guidelines for

non-hazardous laboratory glass or plastic.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Do not dispose of Angexostat down the drain or in the regular trash.

Emergency Procedures
In the event of exposure or a spill, follow these first aid measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and seek medical

attention.[1]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing and seek medical attention if irritation persists.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and get immediate medical attention.[1]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[1]

Diagrams
Workflow for Proper Disposal of Angexostat
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Step 1: Collection

Step 2: Preparation for Disposal

Step 3: Final Disposal

Identify Waste Angexostat
and Contaminated Materials

Use a Designated, Labeled
Hazardous Waste Container

Securely Close Container

Store in a Safe,
Ventilated Area

Contact EHS for
Waste Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal and Safe Handling of Angexostat (Nω-
hydroxy-L-arginine acetate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611828#angexostat-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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